Cas no 90841-17-1 (2-Bromo-N-(4-chlorophenyl)butanamide)

• Product Name: 2-Bromo-N-(4-chlorophenyl)butanamide
• CAS No: 90841-17-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD00297040
• CID: 4305379
• PubChem ID: 13852416
• Update Time: 2025-04-24

2-Bromo-N-(4-chlorophenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-N-(4-chlorophenyl)-
• 2-bromo-N-(4-chlorophenyl)butanamide
• DTXSID001290123
• AKOS016345497
• H24430
• ALBB-007140
• AKOS000265378
• MFCD00297040
• 90841-17-1
• STK504326
• SCHEMBL10725224
• LS-02613
• 2-Bromo-N-(4-chlorophenyl)butanamide

• MDL： MFCD00297040
• Inchi： 1S/C10H11BrClNO/c1-2-9(11)10(14)13-8-5-3-7(12)4-6-8/h3-6,9H,2H2,1H3,(H,13,14)
• InChI Key： VMUDHGWIJGIWSI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(Br)CC

Computed Properties

• Exact Mass: 274.97125Da
• Monoisotopic Mass: 274.97125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Bromo-N-(4-chlorophenyl)butanamide

Comprehensive Overview of Butanamide, 2-bromo-N-(4-chlorophenyl)- (CAS No. 90841-17-1)

Butanamide, 2-bromo-N-(4-chlorophenyl)- (CAS No. 90841-17-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromine and chlorophenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 2-bromo-N-(4-chlorophenyl)butanamide applications and synthesis methods for CAS 90841-17-1, reflecting its growing relevance in modern chemical applications.

The molecular structure of Butanamide, 2-bromo-N-(4-chlorophenyl)- features a four-carbon butanamide backbone substituted with a bromine atom at the second position and a 4-chlorophenyl group attached to the nitrogen. This configuration imparts distinct chemical properties, making it valuable for constructing complex molecules. Recent studies highlight its role in developing novel pharmaceutical intermediates and agrochemical formulations, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched topics related to this compound is its synthetic pathway optimization. Chemists often explore efficient methods to produce 2-bromo-N-(4-chlorophenyl)butanamide with high yield and purity. Techniques such as nucleophilic substitution and catalytic amidation are commonly discussed in academic literature. Additionally, the compound's stability under various conditions (thermal stability of CAS 90841-17-1) is a critical consideration for industrial applications, particularly in storage and transportation.

In the pharmaceutical sector, Butanamide, 2-bromo-N-(4-chlorophenyl)- is investigated for its potential as a building block in drug discovery. Its structural motifs are found in compounds with bioactive properties, sparking interest in medicinal chemistry applications of 90841-17-1. Researchers are particularly keen on its use in designing molecules with targeted therapeutic effects, a hot topic in precision medicine.

The agrochemical industry also benefits from this compound, where it is utilized in the synthesis of crop protection agents. With the increasing demand for eco-friendly pesticides, 2-bromo-N-(4-chlorophenyl)butanamide derivatives are being studied for their efficacy and environmental safety. This aligns with global trends toward sustainable agriculture and reduced chemical footprints.

From a commercial perspective, the market for Butanamide, 2-bromo-N-(4-chlorophenyl)- is expanding, driven by its diverse applications. Suppliers and manufacturers often highlight CAS 90841-17-1 pricing trends and global availability to meet the needs of research institutions and industrial players. Quality control and regulatory compliance are frequently discussed, ensuring that the compound meets international standards for purity and safety.

Environmental and safety considerations are paramount when handling Butanamide, 2-bromo-N-(4-chlorophenyl)-. While not classified as hazardous under standard regulations, proper handling protocols are essential to minimize risks. Topics such as biodegradability of 2-bromo-N-(4-chlorophenyl)butanamide and waste management practices are increasingly relevant in chemical industries striving for sustainability.

In conclusion, Butanamide, 2-bromo-N-(4-chlorophenyl)- (CAS No. 90841-17-1) stands out as a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique structure and adaptable chemistry make it a subject of ongoing research and commercial interest. For those seeking detailed information on synthesis, applications, or suppliers of CAS 90841-17-1, this compound offers a wealth of opportunities for innovation and development.